![molecular formula Cl2H6HgO11 B3029640 Mercury(II) perchlorate trihydrate CAS No. 73491-34-6](/img/structure/B3029640.png)
Mercury(II) perchlorate trihydrate
Overview
Description
Mercury(II) perchlorate trihydrate (MPT) is a chemical compound composed of mercury, perchlorate, and three molecules of water. It is a white crystalline solid that is highly soluble in water and can be used in a variety of applications. MPT has been used in scientific research, lab experiments, and industrial applications for over a century.
Scientific Research Applications
Coulometric Applications
Mercury(II) perchlorate trihydrate has been used in coulometric generation of hydrogen ions by oxidation of mercury. The application of a mercury anode for quantitative generation of H(+) ions in sodium perchlorate in various solvents has been investigated, demonstrating its utility in titration of organic bases (Mihajlović, Joksimovic, & Mihajlovic, 2003).
Catalytic Synthesis
This compound has been used as a catalyst in the synthesis of 3-substituted oxindoles. An unprecedented this compound catalyzed tandem Sakurai–Hosomi/(thio)ether formation reaction has been developed, enabling facile synthesis of versatile 3-(alkylthio)- or 3-alkoxy-3-allyloxindoles (Zhu et al., 2012).
Chemosensing Applications
The compound has been used in macrocyclic chemosensors for metal ion monitoring. A benzothiazolyl group bearing NO2S2-macrocycle showed mercury(II) selectivity (for perchlorate salt) as a dual-probe channel chemosensor, exhibiting significant responses to mercury(II) ions with different anions (Ju et al., 2016).
Optical Sensing and Pyrotechnics
In the field of pyrotechnics, this compound has been used to study the optical initiation of light-sensitive energetic complexes. Its inclusion in pyrotechnic formulations demonstrates the ability of light emission to initiate explosions in energy-rich compositions (Gerasimov et al., 2015).
Coordination Chemistry Studies
This compound is utilized in studies of coordination chemistry in liquid and aqueous ammonia solutions. The crystalline tetraamminemercury(II) perchlorate, Hg(NH3)42, precipitates from these solutions, revealing insights into coordination geometries of mercury(II) in different environments (Nilsson et al., 2008).
Analytical Chemistry Applications
It has been incorporated into optical sensors for sensitive determination of mercury(II) ions in solutions, demonstrating high selectivity and significant absorbance signal change upon exposure to mercury(II) ions (Yari & Abdoli, 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Mercury(II) perchlorate trihydrate is a chemical compound with the formula Hg(ClO4)2·3H2O
It’s known to be a strong oxidant .
Mode of Action
As an oxidant, this compound can accept electrons from other substances in a chemical reaction . This electron transfer can lead to significant changes in the molecular structure and function of the target substance. The exact mode of action can vary depending on the specific target and environmental conditions.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are not well-studied. As a general rule, the bioavailability of a compound depends on factors such as its solubility, stability, and the route of administration. Given its potential toxicity , it’s crucial to handle this compound with care to minimize exposure.
Result of Action
The molecular and cellular effects of this compound’s action can vary widely depending on the specific targets and conditions. As an oxidant, it can cause oxidative stress, which can lead to cell damage or death . It’s also classified as very toxic by inhalation, in contact with skin and if swallowed .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its oxidizing properties can be affected by the presence of other substances that can donate or accept electrons. Additionally, it’s hygroscopic, meaning it can absorb moisture from the environment, which can affect its stability .
Biochemical Analysis
Cellular Effects
Mercury(II) perchlorate trihydrate may have significant effects on cells. It is known to be very toxic, with potential fatal effects if swallowed, in contact with skin, or if inhaled . It may cause damage to organs through prolonged or repeated exposure
Molecular Mechanism
It is known that mercury compounds can bind to the sulfur atoms in cysteine residues of proteins, disrupting their function
Temporal Effects in Laboratory Settings
It is known to be a strong oxidizer and can cause fire or explosion .
Dosage Effects in Animal Models
Given its high toxicity, it is likely that high doses could have adverse or toxic effects .
Metabolic Pathways
Mercury compounds can disrupt various metabolic processes by binding to enzymes and other proteins .
Transport and Distribution
Mercury compounds can cross cell membranes and accumulate within cells .
Subcellular Localization
Mercury compounds can bind to proteins and may be found in various subcellular compartments depending on the proteins they interact with .
Properties
IUPAC Name |
mercury(2+);diperchlorate;trihydrate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2ClHO4.Hg.3H2O/c2*2-1(3,4)5;;;;/h2*(H,2,3,4,5);;3*1H2/q;;+2;;;/p-2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFJWPGPUWHLJIJ-UHFFFAOYSA-L | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Hg+2] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl2H6HgO11 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60703621 | |
Record name | Mercury perchlorate--water (1/2/3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60703621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
453.54 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
73491-34-6 | |
Record name | Mercury perchlorate--water (1/2/3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60703621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Mercury(II) perchlorate trihydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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